Cas no 137628-47-8 (1-Pentyn-3-ol, 1-(1-cyclohexen-1-yl)-3-methyl-, (R)-)

• Product Name: 1-Pentyn-3-ol, 1-(1-cyclohexen-1-yl)-3-methyl-, (R)-
• CAS No: 137628-47-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1245731
• Update Time: 2024-08-04

1-Pentyn-3-ol, 1-(1-cyclohexen-1-yl)-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 1-(1-cyclohexen-1-yl)-3-methyl-, (R)-
• 1-Pentyn-3-ol, 1-(1-cyclohexen-1-yl)-3-methyl-, (R)- (9CI)

• Inchi： 1S/C12H18O/c1-3-12(2,13)10-9-11-7-5-4-6-8-11/h7,13H,3-6,8H2,1-2H3/t12-/m1/s1
• InChI Key： XBKYZNAIWYPOOP-GFCCVEGCSA-N
• SMILES： C(C1CCCCC=1)#C[C@](C)(O)CC

Computed Properties

• Exact Mass: 178.13584

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 278.5±29.0 °C(Predicted)
• PSA: 20.23
• pka: 13.46±0.29(Predicted)